9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide

• IUPAC Name: 9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-7H-purine-6-carboxamide
• InChI: InChI=1S/C20H16FN5O3/c1-2-29-14-6-4-3-5-13(14)26-19-16(24-20(26)28)15(17(22)27)23-18(25-19)11-7-9-12(21)10-8-11/h3-10H,2H2,1H3,(H2,22,27)(H,24,28)
• InChI Key: IDBAHMDPPYXSDN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1N2C3=NC(=NC(=C3NC2=O)C(=O)N)C4=CC=C(C=C4)F
• Molecular Formula: C20H16FN5O3
• Molecular Weight: 393.4 g/mol
• CAS No.: 900010-96-0

Description

9-(2-ethoxyphenyl)-2-(4-fluorophenyl)-8-oxo-8,9-dihydro-7H-purine-6-carboxamide is a useful research compound. Its molecular formula is C20H16FN5O3 and its molecular weight is 393.378. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Crystal Structure and Hydrogen Bonding

• The study of the crystal structure of purine derivatives reveals insights into hydrogen bonding interactions and their implications for biological activity. A notable example involves the examination of purine-pyrimidine hydrogen-bonded complexes, highlighting the importance of N-H...O and N-H...N bonds in forming planar structures that resemble natural base pairing configurations in DNA. This foundational understanding aids in the design of novel compounds with specific biological activities (Sobell, 1966).

Antiviral Applications

• Research into purine derivatives has shown potential antiviral applications, particularly against herpesviruses and retroviruses. The development of acyclonucleotides with phosphonic acid-bearing substituents attached to purine demonstrates significant antiviral activity, showcasing the therapeutic potential of these compounds (Duckworth et al., 1991).

Material Science and Polymer Chemistry

• In material science, purine-based compounds contribute to the development of high-performance polymers. For example, aromatic polyamides incorporating purine units exhibit excellent thermal stability and solubility, useful for creating durable and flexible materials (Hsiao et al., 1999).

Antimicrobial and Antitumor Agents

• The synthesis and evaluation of purine derivatives as antimicrobial and antitumor agents are ongoing areas of research. For instance, compounds featuring the purine structure have been tested for their cytotoxic activities against various cancer cell lines, revealing structure-activity relationships crucial for designing more effective antitumor agents (Tsuzuki et al., 2004).